Cas no 153042-45-6 (1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)-)
153042-45-6 structure
Product Name:1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)-
CAS No:153042-45-6
MF:C15H15N3O3S
MW:317.362901926041
CID:213690
Update Time:2024-01-26
1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)-
- BMS 182542
- 1-Naphthalenesulfonamide, 5-amino-N-(3,4-dimethyl-5-isoxazolyl)-
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- Inchi: 1S/C15H15N3O3S/c1-9-10(2)17-21-15(9)18-22(19,20)14-8-4-5-11-12(14)6-3-7-13(11)16/h3-8,18H,16H2,1-2H3
- InChI Key: ZROYYHDKAAJDKF-UHFFFAOYSA-N
- SMILES: C1(S(NC2ON=C(C)C=2C)(=O)=O)=C2C(C(N)=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 317.08355
Experimental Properties
- Density: 1.419±0.06 g/cm3(Predicted)
- Boiling Point: 568.6±60.0 °C(Predicted)
- PSA: 98.22
- pka: 7.62±0.50(Predicted)
1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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